Cas no 2580220-79-5 (4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• CAS No: 2580220-79-5
• MF: C₁₄H₁₃N₃O₄S
• MW: 319.335721731186
• CID: 5660476
• PubChem ID: 165893925
• Update Time: 2025-10-23

4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl]amino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid
• EN300-27722657
• 2580220-79-5
• 4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid

• Inchi： 1S/C14H13N3O4S/c1-22-13-15-7-10(12(18)19)11(16-13)17-14(20)21-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H,18,19)(H,15,16,17,20)
• InChI Key： DPTGKZHGFPMEBA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(=N1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 319.06267708g/mol
• Monoisotopic Mass: 319.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 127Ų

Additional information on 4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid

4-{(Benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid: A Comprehensive Overview

The compound with CAS No 2580220-79-5, known as 4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a pyrimidine ring system with substituents that confer both functional and structural complexity. The presence of a benzyloxy carbonyl amino group at the 4-position and a methylsulfanyl group at the 2-position, along with a carboxylic acid moiety at the 5-position, makes this molecule a versatile building block for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of targeted therapies for cancer and inflammatory diseases. The pyrimidine core is a well-known scaffold in medicinal chemistry, often associated with bioactive properties such as kinase inhibition and anti-inflammatory effects. The substitution pattern of this compound further enhances its pharmacological profile, making it a promising candidate for preclinical studies.

One of the key features of 4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid is its ability to act as a precursor in the synthesis of more complex molecules. The benzyloxy carbonyl amino group serves as a protective group during synthesis, enabling precise control over the reactivity of the molecule. This feature has been exploited in the development of novel peptide-based drugs and bioconjugates.

In terms of chemical synthesis, this compound can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these processes, making it easier to produce this compound on an industrial scale.

The methylsulfanyl group at the 2-position plays a crucial role in modulating the physical and chemical properties of the molecule. This group contributes to the compound's solubility, stability, and bioavailability, which are critical factors in drug design. Additionally, the carboxylic acid moiety at the 5-position provides opportunities for further functionalization, such as esterification or amidation, allowing for the creation of derivatives with tailored properties.

From an environmental perspective, this compound has shown biodegradability under certain conditions, which is an important consideration for its use in pharmaceutical applications. However, further research is needed to fully understand its environmental impact and to develop sustainable synthesis pathways.

In conclusion, 4-{(benzyloxy)carbonylamino}-2-(methylsulfanyl)pyrimidine-5-carboxylic acid represents a valuable addition to the arsenal of compounds available for drug discovery and materials science. Its unique structure, combined with its versatile functional groups, positions it as a key player in advancing innovative therapeutic strategies and enabling new technologies.